Cas no 1207029-29-5 (4-methyl-2-(1H-pyrrol-1-yl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,3-thiazole-5-carboxamide)

• Product name: 4-methyl-2-(1H-pyrrol-1-yl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,3-thiazole-5-carboxamide
• CAS No: 1207029-29-5
• MF: C₁₇H₁₄N₄O₂S₂
• MW: 370.448660373688
• CID: 6022367
• PubChem ID: 45497797

4-methyl-2-(1H-pyrrol-1-yl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(1H-pyrrol-1-yl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,3-thiazole-5-carboxamide
• 4-methyl-2-pyrrol-1-yl-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]-1,3-thiazole-5-carboxamide
• 1207029-29-5
• 4-methyl-2-(1H-pyrrol-1-yl)-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}-1,3-thiazole-5-carboxamide
• AKOS024652347
• F2493-3117
• 4-methyl-2-(1H-pyrrol-1-yl)-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)thiazole-5-carboxamide

• Inchi： 1S/C17H14N4O2S2/c1-11-15(25-17(19-11)21-6-2-3-7-21)16(22)18-10-12-9-13(23-20-12)14-5-4-8-24-14/h2-9H,10H2,1H3,(H,18,22)
• InChI Key： GZCZFFKBGPHHFK-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2C=C(C3SC=CC=3)ON=2)=O)=C(C)N=C1N1C=CC=C1

Computed Properties

• Exact Mass: 370.05581805g/mol
• Monoisotopic Mass: 370.05581805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-methyl-2-(1H-pyrrol-1-yl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,3-thiazole-5-carboxamide

Comprehensive Analysis of 4-methyl-2-(1H-pyrrol-1-yl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,3-thiazole-5-carboxamide (CAS No. 1207029-29-5)

The compound 4-methyl-2-(1H-pyrrol-1-yl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,3-thiazole-5-carboxamide, identified by its CAS No. 1207029-29-5, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including a thiazole core, pyrrole and thiophene substituents, and an oxazole linkage, make it a compelling subject for studies targeting drug discovery and functional materials. Researchers are particularly interested in its potential applications as a kinase inhibitor or bioactive scaffold, aligning with current trends in precision medicine and targeted therapies.

In the context of modern drug development, 4-methyl-2-(1H-pyrrol-1-yl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,3-thiazole-5-carboxamide exemplifies the growing demand for multi-functional heterocycles. Its thiophene-oxazole-thiazole hybrid architecture offers tunable electronic properties, making it relevant for organic electronics and optoelectronic applications—a hot topic in sustainable technology. Recent literature highlights its structural similarity to FDA-approved drugs containing thiazole carboxamide moieties, sparking discussions about its ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profile in online forums and academic circles.

From a synthetic chemistry perspective, the CAS 1207029-29-5 compound showcases innovative strategies for C-H functionalization and cross-coupling reactions. These methods are frequently searched by chemists exploring green chemistry approaches to reduce synthetic steps. The presence of both electron-rich (pyrrole/thiophene) and electron-deficient (oxazole/thiazole) units in one molecule also makes it a case study for intramolecular charge transfer phenomena—a key concept in photodynamic therapy research and OLED design.

The pharmacological potential of 4-methyl-2-(1H-pyrrol-1-yl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,3-thiazole-5-carboxamide is underscored by its resemblance to known anti-inflammatory and anticancer agents. Online search trends reveal growing interest in heterocyclic carboxamides as modulators of protein-protein interactions (PPIs), a frontier in tackling "undruggable" targets. Its thiophene-2-yl group, commonly found in CNS-active drugs, further fuels speculation about potential blood-brain barrier permeability—a recurring question in neuroscience communities.

In materials science, the π-conjugated system of this compound aligns with searches for small-molecule semiconductors. The 1,3-thiazole-5-carboxamide unit, known for its hydrogen-bonding capacity, suggests applications in supramolecular chemistry and crystal engineering. These attributes respond to frequent queries about organic photovoltaic materials with improved stability—a pressing need in renewable energy research.

Analytical challenges surrounding CAS 1207029-29-5 also generate discussion. The compound's logP and solubility parameters are common search terms among medicinal chemists optimizing lead compounds. Advanced techniques like cryo-EM and X-ray crystallography are often mentioned in relation to determining its binding modes—topics trending in structural biology forums.

Environmental considerations of such N-containing heterocycles are increasingly relevant. The compound's potential biodegradability and eco-toxicity profile correspond with searches about green pharmaceuticals. This aligns with the 12 Principles of Green Chemistry—a heavily referenced framework in sustainable chemistry education.

In conclusion, 4-methyl-2-(1H-pyrrol-1-yl)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}-1,3-thiazole-5-carboxamide represents a nexus of interdisciplinary research opportunities. Its CAS No. 1207029-29-5 serves as a gateway to exploring cutting-edge topics from computer-aided drug design (CADD) to organic spintronics, addressing numerous frequently asked questions across scientific communities while maintaining compliance with regulatory standards for research compounds.